Cas no 39248-83-4 (Benzenecarbothioic acid, 4-iodo-, S-methyl ester)

• Product Name: Benzenecarbothioic acid, 4-iodo-, S-methyl ester
• CAS No: 39248-83-4
• MF: C₈H₇IOS
• MW: 278.110053300858
• CID: 1502940
• Update Time: 2024-08-23

Benzenecarbothioic acid, 4-iodo-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 4-iodo-, S-methyl ester

• Inchi： 1S/C8H7IOS/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• InChI Key： FFUDFJCMSWKWIA-UHFFFAOYSA-N
• SMILES： C1(C(SC)=O)=CC=C(I)C=C1

Computed Properties

• Exact Mass: 277.92581

Experimental Properties

• Density: 1.771±0.06 g/cm3(Predicted)
• Boiling Point: 302.7±34.0 °C(Predicted)
• PSA: 17.07